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MSAB Software Compatibility and
Troubleshooting Center

This technical support center provides troubleshooting guidance for researchers, scientists,

and drug development professionals utilizing MSAB software (XRY, XAMN, XEC) for digital
forensics and data analysis.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides

This section addresses common compatibility and operational issues encountered when using
MSAB software with various Windows operating systems.

Operating System and System Requirements

Q1: What are the official operating system requirements for MSAB software?
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Al: MSAB's primary software suite, including XRY, XAMN, and XEC, is designed for 64-bit
Windows operating systems. Officially supported versions are typically Windows 8 and
Windows 10.[1] Newer versions of the software, such as XRY 10.1 and later, offer full support
for Windows 11.[2] While MSAB has offered support for users on Windows 7 beyond its official
end-of-life, it is strongly recommended to use a currently supported operating system to ensure
access to all features and maintain security.

Q2: My hardware meets the minimum requirements, but the software (especially XAMN) is
slow or freezes. What can | do?

A2: The minimum system requirements are intended for basic operation. For more efficient
analysis, especially with large data sets, exceeding these recommendations for processor
speed and RAM is advised.[3] If you experience performance issues like freezing or crashing in
XAMN, even with adequate hardware, ensure you are using a version of XAMN that is
compatible with the version of XRY used to create the data file.[3] For persistent issues,
contacting MSAB support to enable debug logging can help diagnose the problem.[3]

Installation and Software Errors

Q3: I am encountering a ".NET Framework Initialization Error" during installation or when
launching an MSAB application. How can | resolve this?

A3: This error indicates a problem with the Microsoft .NET Framework installation on your
system, which is a critical dependency for MSAB software.[4][5]

o Ensure Correct Version: Verify that you have the required .NET Framework version installed
(e.g., 4.5 or 4.7.2, depending on the MSAB software version).[1]

» Enable Windows Feature: Navigate to Control Panel > Programs > Turn Windows features
on or off and ensure that the relevant .NET Framework version is checked and enabled. You
can try disabling it, restarting your computer, and then re-enabling it to force a repair.[6][7]

o Use the Repair Tool: Microsoft provides an official .NET Framework Repair Tool that can
automatically diagnose and fix common issues.[7][8]

o System File Check: Open Command Prompt as an administrator and run the command sfc
/scannow to scan for and repair corrupted Windows system files that might be affecting the
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.NET Framework.[6][7]
Q4: My MSAB software license is not being recognized. What should | do?

A4: License recognition issues can stem from several factors. First, ensure your hardware
license key (dongle) is securely connected. For software licenses, an active internet connection
is required for online activation.[9]

o Manual Activation: If the computer lacks internet access, you can use the manual activation
process. This involves generating a License Activation Request File (.xarf) from the software,
uploading it to the MSAB activation page from an internet-connected device, and then
transferring the response file back.[9][10]

o License Registration: Ensure your license is properly registered to the end-user. This is
crucial for receiving updates and support.[11]

o Contact Support: If problems persist, contact MSAB sales or support with your license
number and machine ID for assistance.[10][12]

Device and Driver Compatibility

Q5: XRY is not detecting a connected mobile device. What troubleshooting steps can | take?

A5: Device connectivity is a common issue, often related to USB drivers. XRY includes a built-
in tool to address this.

e Run Device Cleanup: In the XRY application, navigate to Menu > Device Cleanup. This utility
removes old and conflicting USB drivers, allowing for a fresh connection. It is recommended
to run this cleanup periodically.[13]

o Check Windows Update: Ensure your operating system is fully updated, including any
optional driver updates provided through Windows Update.[14]

o Use Device Manager: Open the Windows Device Manager to check for any unknown
devices or driver errors, and attempt to update the drivers manually.[15]

Q6: I'm getting a "A driver cannot load on this device" or "driver installation failed" error on
Windows. How do | fix this?
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A6: This error often occurs due to Windows security settings, particularly Memory Integrity,
which can block drivers it deems incompatible.

» Disable Memory Integrity: Go to Windows Security > Device security > Core isolation details
and temporarily turn off "Memory Integrity.” You will need to restart your PC for this change to
take effect.[16][17]

o Disable Driver Signature Enforcement: For unsigned drivers, you may need to restart
Windows with driver signature enforcement disabled. This is an advanced startup option
found under Settings > Windows Update > Advanced options > Recovery.[18]

o Consult MSAB Support: If a specific MSAB-related driver is causing the issue, contact
MSAB technical support with the details of the error message and your Windows version.
[12]

Antivirus and Firewall Conflicts

Q7: My antivirus software is flagging MSAB components as malicious or preventing the
software from running correctly. How should | configure it?

AT: Antivirus programs can sometimes misidentify the forensic tools used in MSAB software as
threats, leading to conflicts.[19] The recommended solution is to configure exclusions for the
MSAB application folders and processes within your antivirus settings.

o Create Exclusions: In your antivirus software (including Windows Defender), add exclusions
for the MSAB installation directory (e.g., C:\Program Files\Micro Systemation) and specific
processes (XRY.exe, XAMN.exe, etc.).[20][21]

o Process Exclusions: It's particularly important to exclude the processes, as this can prevent
network protection and other real-time scanning features from interfering with data extraction
and analysis.[21]

o Consult Documentation: Refer to your specific antivirus software's documentation for
detailed instructions on adding file, folder, and process exclusions.

Data Presentation: System Requirements
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The following table summarizes the key system requirements for running the MSAB software

suite. Note that recommended specifications are often higher than the minimum for optimal

performance.

Component

Minimum Requirement

Recommended
Specification

Operating System

Windows 8 (64-bit)[1]

Windows 10 (64-bit) or
Windows 11 (64-bit)[1][2]

Processor

Intel 6th Gen (Core i3) or

equivalent[1]

Intel Core i5 or higher

RAM

8 GB[1]

16 GB or more

Hard Disk Space

4 GB for installation[1]

SSD with 10 GB+ for

installation
Data Storage 256 GB HDD[1] 500 GB+ SSDJ[1]
USB Ports 2 ports[1] 3 or more ports[1]

.NET Framework

4.5/ 4.7.2 (Varies by MSAB

version)[1]

Latest compatible version

installed and enabled

Screen Resolution

1366 x 768[1]

1920 x 1080 or higher

Experimental Protocols & Workflows

In the context of digital forensics, "experimental protocols"” translate to standardized workflows

that ensure forensic integrity and repeatability.

Methodology: Standard Digital Forensic Workflow

o Case Initiation & Device Seizure: Document the case details and legally seize the digital

device. Maintain a strict chain of custody.

o Extraction:

o Use MSAB XRY to perform data extraction.[22]
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o Select the appropriate extraction method:

» XRY Logical: A fast method that communicates with the device's operating system to
access live and file system data.[22]

= XRY Physical: A more advanced method that bypasses the operating system to recover
raw data from the device memory, including protected and deleted files.[23]

o The extraction process creates a forensically secure .xry file, which includes a full audit
trail.

e Analysis & Examination:
o Import the .xry file into MSAB XAMN for analysis.[24]

o Utilize XAMN's tools to search, filter, and visualize the extracted data, including calls,
messages, app data, and location artifacts.[25]

o Connect different pieces of data to build a timeline of events and identify key evidence.
e Reporting & Archiving:
o Use XAMN to generate comprehensive reports of the findings.

o Securely archive the .xry case file and the generated reports in accordance with
organizational policies.

Mandatory Visualizations
Logical Workflow: Troubleshooting Software Issues

The diagram below illustrates a decision-making workflow for troubleshooting common MSAB
software issues.
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Start: MSAB Software Issue

Identify Issue Type
Installation Device License Performarice
\4 \4
Installation or Startup Error Device Not Detected License Not Recognized Software Freezes / Slow
\4 \4 \4 \4
Run as Administrator Check USB Cable & Port Check Hardware Dongle Verify System Specs > Minimum

\ 4

Check .NET Framework
(Repair / Reinstall)

Y

Run XRY 'Device Cleanup' Tool

A\ Y
Attempt Manual Activation Ensure XAMN Version Matches XRY File

\4

Check Antivirus/Firewall
(Add Exclusions)

Y

Update Windows & Device Drivers

Contact MSAB Support
(Provide Logs & License #)

Click to download full resolution via product page

A decision tree for troubleshooting common MSAB software compatibility and operational
issues.
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Experimental Workflow: Digital Forensics Process

This diagram outlines the standard end-to-end workflow for a digital forensic investigation using
MSAB tools.
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A high-level overview of the digital forensic workflow using MSAB XRY for extraction and

XAMN for analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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BENBHE Troubleshooting & Optimization

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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